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Compound of Interest

Compound Name:
4-(Aminomethyl)benzaldehyde

hydrochloride

Cat. No.: B1382363 Get Quote

In the landscape of modern organic synthesis and medicinal chemistry, the strategic design of

molecular scaffolds is paramount. 4-(Aminomethyl)benzaldehyde hydrochloride emerges as

a distinguished reagent, valued for its unique bifunctional architecture. Possessing both a

reactive aldehyde and a primary aminomethyl group, this compound serves as a versatile

linchpin in the construction of complex molecules, from pharmaceutical intermediates to novel

materials. The hydrochloride salt form not only enhances its stability and shelf-life but also

provides a convenient handle for controlling the reactivity of the amine functionality.

This guide offers a comprehensive technical overview for researchers, application scientists,

and professionals in drug development. It delves into the core structural characteristics,

physicochemical properties, reactivity profile, and synthetic utility of 4-
(Aminomethyl)benzaldehyde hydrochloride, providing the field-proven insights necessary

for its effective application.

Molecular Structure and Physicochemical Profile
At its core, 4-(Aminomethyl)benzaldehyde is a para-substituted benzene ring. The structure is

characterized by an aldehyde group (-CHO) and an aminomethyl group (-CH2NH2) positioned

at opposite ends of the aromatic ring.[1] The commercially available hydrochloride salt form

features the protonation of the primary amine, creating an ammonium chloride moiety (-

CH2NH3+Cl-). This salt formation is critical as it protects the amine from unwanted side

reactions and improves the compound's solubility in certain polar solvents.
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The molecule's IUPAC name is 4-(aminomethyl)benzaldehyde;hydrochloride.[2] Its structure

combines the electrophilic nature of the aldehyde's carbonyl carbon with the potential

nucleophilicity of the amine (upon deprotonation), setting the stage for a diverse range of

chemical transformations.

Table 1: Physicochemical Properties of 4-(Aminomethyl)benzaldehyde Hydrochloride

Property Value Source

Molecular Formula C₈H₁₀ClNO [2][3][4]

Molecular Weight 171.62 g/mol [2][4]

CAS Number 1803571-99-4 [2][3][5]

Appearance Solid

pKa (Predicted) 8.68 ± 0.10 (for the amine) [6]

Boiling Point (Predicted) 269.9 ± 15.0 °C [6]

InChI Key
HKRVTTAGPORXSX-

UHFFFAOYSA-N
[2][7]

Canonical SMILES C1=CC(=CC=C1CN)C=O.Cl [2]

Spectroscopic Characterization: The Molecular
Fingerprint
Confirming the identity and purity of 4-(Aminomethyl)benzaldehyde hydrochloride is

achieved through standard spectroscopic techniques. The expected spectral data provide a

unique "fingerprint" derived directly from its molecular structure.

¹H NMR Spectroscopy: The proton NMR spectrum is highly informative. The aldehyde proton

(-CHO) is expected to produce a singlet far downfield, typically in the range of δ 9.8-10.1

ppm.[8] The aromatic protons on the para-substituted ring will appear as two distinct

doublets in the δ 7.5-8.0 ppm region, characteristic of an A₂B₂ spin system. The methylene

protons (-CH₂-) adjacent to the ammonium group would likely be observed as a singlet
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around δ 4.0-4.3 ppm. The ammonium protons (-NH₃⁺) often present as a broad singlet, the

chemical shift of which can be concentration and solvent-dependent.

¹³C NMR Spectroscopy: The carbon spectrum will be defined by the highly deshielded

aldehyde carbonyl carbon, appearing around δ 192 ppm. The aromatic carbons will yield four

signals: two for the substituted carbons (C-CHO and C-CH₂NH₃⁺) and two for the

unsubstituted carbons. The methylene carbon (-CH₂-) would be expected in the δ 40-45 ppm

region.

Infrared (IR) Spectroscopy: The IR spectrum provides clear evidence of the key functional

groups. A strong, sharp absorption band around 1700 cm⁻¹ corresponds to the C=O

stretching vibration of the aldehyde. A broad and complex series of bands between 2800-

3100 cm⁻¹ is characteristic of the N-H stretching vibrations of the primary ammonium salt.

Aromatic C-H and C=C stretching bands will also be present.

Mass Spectrometry (MS): In techniques like Electrospray Ionization (ESI-MS), the primary

ion observed would correspond to the cationic portion of the molecule, [C₈H₁₀NO]⁺, with a

mass-to-charge ratio (m/z) of 136.1. This represents the molecular weight of the free base

plus a proton.

Synthesis and Chemical Reactivity
The utility of 4-(Aminomethyl)benzaldehyde hydrochloride stems from its predictable and

versatile reactivity, which is governed by its two distinct functional groups.

General Synthetic Approach
Several synthetic routes to 4-(Aminomethyl)benzaldehyde have been developed. A common

industrial method involves the catalytic reduction of a suitable precursor. For example, methyl

4-formylbenzoate can be subjected to reductive amination using a Raney nickel catalyst in an

ammonia atmosphere to yield the target compound with high efficiency.[1] Another approach

involves the reduction of an oxime derived from 4-formylbenzoic acid.[1] The final step typically

involves treatment with hydrochloric acid to precipitate the stable hydrochloride salt.
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Synthesis Workflow

Methyl 4-formylbenzoate

Reductive Amination
(Raney Ni, NH₃, H₂)

4-(Aminomethyl)benzaldehyde
(Free Base)

Acidification
(HCl in solvent)

4-(Aminomethyl)benzaldehyde
Hydrochloride
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Caption: A generalized workflow for the synthesis of 4-(Aminomethyl)benzaldehyde HCl.

Duality of Reactivity
The causality behind experimental design using this reagent lies in understanding the

orthogonal reactivity of its functional groups.

Reactions at the Aldehyde: The aldehyde group is a potent electrophile. It readily participates

in:
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Reductive Amination: Reaction with a primary or secondary amine followed by reduction

(e.g., with NaBH₃CN or NaBH(OAc)₃) to form a new secondary or tertiary amine. This is a

cornerstone of combinatorial chemistry.

Schiff Base Formation: Condensation with primary amines to form imines, which can be

valuable intermediates or final products in their own right.

Wittig Reaction: Conversion of the aldehyde to an alkene.

Nucleophilic Addition: Reactions with Grignard reagents or organolithium compounds to

form secondary alcohols.

Reactions at the Amine: The aminomethyl group, in its hydrochloride salt form, is non-

nucleophilic. To engage its reactivity, a stoichiometric amount of a non-nucleophilic base

(e.g., triethylamine, DIPEA) is required to liberate the free amine. The free amine can then

undergo:

Acylation: Reaction with acid chlorides or anhydrides to form amides.

Sulfonylation: Reaction with sulfonyl chlorides to form sulfonamides.

Alkylation: Reaction with alkyl halides to form secondary or tertiary amines.

This pH-switchable reactivity allows for sequential, one-pot transformations where the aldehyde

is reacted first under neutral or acidic conditions, followed by the addition of a base to activate

the amine for a subsequent reaction.

Aldehyde Chemistry

Amine Chemistry4-(Aminomethyl)benzaldehyde HCl

Reductive Amination,
Wittig, etc.

Neutral/Acidic
Conditions

+ Base (e.g., Et₃N)

Basic
Conditions

Modified Amine Product

Free Amine Intermediate Acylation,
Alkylation, etc. Modified Aldehyde Product
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Caption: Dual reactivity pathways based on reaction conditions.

Applications in Drug Discovery and Development
4-(Aminomethyl)benzaldehyde hydrochloride is a valuable starting material for synthesizing

a wide range of biologically active molecules and pharmaceuticals.[9] Its structure is frequently

incorporated as a central scaffold or a versatile linker.

Scaffold for Heterocyclic Synthesis: The two functional groups can be used to construct

various heterocyclic ring systems, such as quinazolines and other fused bicyclic structures

that are prevalent in medicinal chemistry.[10]

Enzyme Inhibitors: Benzaldehyde derivatives are known to act as inhibitors for various

enzymes. For instance, compounds like 4-(diethylamino)benzaldehyde are potent inhibitors

of aldehyde dehydrogenase (ALDH), a target in cancer and metabolism studies.[11] The 4-

(aminomethyl)benzaldehyde scaffold can be elaborated to design specific inhibitors for

diverse enzyme classes.

Linker Chemistry: In fields like Proteolysis Targeting Chimeras (PROTACs) and Antibody-

Drug Conjugates (ADCs), bifunctional linkers are essential. The aminomethyl and

benzaldehyde moieties provide two distinct chemical handles for conjugation to a targeting

ligand and an effector molecule, respectively.

Building Block for Lead Optimization: During the drug discovery process, the compound

allows for rapid diversification of a lead molecule. The aldehyde can be used to explore

interactions in one part of a binding pocket, while the amine can be functionalized to probe

another, enabling systematic Structure-Activity Relationship (SAR) studies.

Safety and Handling
As a laboratory chemical, 4-(Aminomethyl)benzaldehyde hydrochloride must be handled

with appropriate precautions.

Hazard Identification: The compound is classified as harmful if swallowed (Acute Toxicity 4,

Oral), causes skin irritation, and causes serious eye irritation.[2][7][12] It may also cause
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respiratory irritation.[2][7]

Recommended Handling:

Work in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[4][13]

Wear appropriate Personal Protective Equipment (PPE), including safety glasses or

goggles, chemical-resistant gloves, and a lab coat.[13]

Avoid generating dust.

Wash hands thoroughly after handling.[4]

Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated place away from

incompatible substances like strong oxidizing agents.[4]

Conclusion
4-(Aminomethyl)benzaldehyde hydrochloride is more than a simple chemical reagent; it is a

strategic tool for molecular architects. Its structural elegance, characterized by the orthogonal

reactivity of its aldehyde and protected amine functionalities, provides a reliable and versatile

platform for chemical innovation. For researchers and scientists in drug development, a

thorough understanding of its properties, reactivity, and handling is essential to fully exploit its

potential in creating the next generation of therapeutics and advanced materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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